Cas no 2703761-97-9 (2-(2,6-dioxopiperidin-3-yl)-5-(2-phenylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2,6-dioxopiperidin-3-yl)-5-(2-phenylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703761-97-9
• MF: C₂₄H₂₄N₄O₄
• MW: 432.471765518188
• CID: 5614468
• PubChem ID: 165944543
• Update Time: 2025-05-21

2-(2,6-dioxopiperidin-3-yl)-5-(2-phenylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dioxopiperidin-3-yl)-5-[(2-phenylpiperidin-4-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-33376010
• 2703761-97-9
• 2-(2,6-dioxopiperidin-3-yl)-5-(2-phenylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C24H24N4O4/c29-21-9-8-20(22(30)27-21)28-23(31)17-7-6-15(12-18(17)24(28)32)26-16-10-11-25-19(13-16)14-4-2-1-3-5-14/h1-7,12,16,19-20,25-26H,8-11,13H2,(H,27,29,30)
• InChI Key： NCVYVKIAUVRVHH-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NC1CCNC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 432.17975526g/mol
• Monoisotopic Mass: 432.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-(2-phenylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione

2-(2,6-Dioxopiperidin-3-yl)-5-(2-phenylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione (CAS 2703761-97-9): A Comprehensive Overview

The compound 2-(2,6-dioxopiperidin-3-yl)-5-(2-phenylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione (CAS 2703761-97-9) represents an intriguing molecular structure that has garnered significant attention in pharmaceutical research. This heterocyclic compound combines multiple pharmacologically relevant moieties, including the dioxopiperidine and isoindole-1,3-dione scaffolds, which are known for their diverse biological activities. The presence of both piperidine and phenyl groups in its structure suggests potential applications in central nervous system (CNS) targeting and protein-protein interaction modulation.

Recent scientific literature indicates that derivatives containing the 2,6-dioxopiperidin-3-yl moiety, similar to this compound, have shown promise in various therapeutic areas. Researchers particularly focus on such structures for their potential in targeted protein degradation strategies, a cutting-edge approach in drug discovery. The PROTAC (Proteolysis Targeting Chimera) technology, which has become a hot topic in 2023-2024 pharmaceutical development, often utilizes similar chemical scaffolds to create bifunctional molecules capable of inducing selective protein degradation.

The isoindole-1,3-dione core structure in this compound is structurally analogous to several clinically important molecules, suggesting potential applications in inflammation modulation and neurological disorders. Current market trends show growing interest in small molecules that can modulate protein-protein interactions, with particular emphasis on E3 ubiquitin ligase recruitment - a mechanism that might be relevant to this compound's potential applications. The pharmaceutical industry's shift toward precision medicine and targeted therapies makes such molecular architectures particularly valuable for future drug development.

From a chemical perspective, the presence of both hydrogen bond donor and acceptor sites in 2-(2,6-dioxopiperidin-3-yl)-5-(2-phenylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione suggests good potential for forming specific interactions with biological targets. The phenylpiperidine moiety is particularly noteworthy as it's a common feature in many CNS-active compounds, potentially enabling blood-brain barrier penetration. These structural characteristics make this compound an interesting candidate for further structure-activity relationship studies and medicinal chemistry optimization programs.

The synthesis of CAS 2703761-97-9 typically involves multi-step organic transformations, with key steps including the formation of the isoindole-1,3-dione core and subsequent functionalization with the dioxopiperidine and phenylpiperidine components. Recent advances in flow chemistry and catalytic amination techniques have made the production of such complex molecules more efficient, addressing one of the frequent search queries regarding "complex heterocycle synthesis optimization." The compound's molecular weight and calculated physicochemical parameters suggest it falls within the generally acceptable range for drug-like molecules, as per Lipinski's rule of five.

In the context of current research trends, this compound's structural features align with several "hot" topics in medicinal chemistry that frequently appear in scientific literature searches: cereblon binders, molecular glues, and epigenetic modulators. The presence of the phthalimide-like structure (isoindole-1,3-dione) is particularly significant as this motif is known to interact with cereblon, a component of the CRL4^CRBN E3 ubiquitin ligase complex. This connection to targeted protein degradation platforms explains the growing commercial interest in such compounds from both academic researchers and pharmaceutical companies.

Market analysis shows that analogs of 2-(2,6-dioxopiperidin-3-yl)-5-(2-phenylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione have been investigated for various applications, with patent activity increasing significantly in recent years. The compound's potential utility spans multiple therapeutic areas that are currently high-priority in drug discovery, including but not limited to oncology, neurodegenerative diseases, and autoimmune disorders. These areas represent some of the most searched therapeutic categories in scientific databases, reflecting both medical need and commercial potential.

From a drug development perspective, the pharmacokinetic properties of such molecules are frequently investigated, with particular attention to their metabolic stability and cell permeability. The balanced hydrophobic/hydrophilic character of this compound, suggested by its structure, might offer advantages in these aspects compared to more polar or lipophilic analogs. These considerations are crucial for researchers who often search for "optimizing drug-like properties of complex heterocycles" or "improving bioavailability of nitrogen-rich compounds."

The scientific community's interest in CAS 2703761-97-9 and related structures is further evidenced by the increasing number of publications exploring similar chemical space. Recent conference abstracts and journal articles have highlighted the importance of such scaffolds in developing next-generation therapeutics, particularly in addressing challenging targets that have been historically considered "undruggable." This aligns perfectly with one of the most trending topics in current pharmaceutical research: expanding the druggable genome through innovative chemical approaches.

Quality control and analytical characterization of 2-(2,6-dioxopiperidin-3-yl)-5-(2-phenylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are critical for reliable research results. The analytical data also helps address common researcher queries about "characterization of complex heterocyclic compounds" and "identification of synthetic impurities in nitrogen-rich molecules."

In conclusion, 2-(2,6-dioxopiperidin-3-yl)-5-(2-phenylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione (CAS 2703761-97-9) represents a chemically interesting and biologically relevant compound with significant potential in modern drug discovery. Its unique combination of structural features positions it as a valuable scaffold for developing novel therapeutic agents, particularly in the rapidly evolving fields of targeted protein degradation and precision medicine. As research continues to uncover the full potential of such molecular architectures, this compound will likely remain an important subject of scientific investigation and pharmaceutical development.